Cas no 2770487-45-9 (methyl 5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylate)

• Product Name: methyl 5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylate
• CAS No: 2770487-45-9
• MF: C₂₃H₁₇N₃O₄
• MW: 399.398785352707
• CID: 6213174
• PubChem ID: 165994169
• Update Time: 2025-06-11

methyl 5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37396830
• 2770487-45-9
• methyl 5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylate

• Inchi： 1S/C23H17N3O4/c1-29-22(27)19-10-14(11-24)12-25-21(19)26-23(28)30-13-20-17-8-4-2-6-15(17)16-7-3-5-9-18(16)20/h2-10,12,20H,13H2,1H3,(H,25,26,28)
• InChI Key： UIVJZQYQVFKYIC-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(=O)OC)=CC(C#N)=CN=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 399.12190603g/mol
• Monoisotopic Mass: 399.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 101Ų

Additional information on methyl 5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylate

Methyl 5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylate (CAS No. 2770487-45-9): A Comprehensive Overview

Methyl 5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylate, identified by its CAS number 2770487-45-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyridine core adorned with multiple functional groups. The presence of a cyano group, a fluorenylmethoxy carbonyl moiety, and an amino group appended to the pyridine ring imparts unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The structural complexity of Methyl 5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylate is not merely a matter of academic curiosity but also holds practical implications for its potential applications. The fluorenylmethoxy carbonyl group, in particular, is a key feature that enhances the compound's stability and bioavailability, which are critical factors in pharmaceutical design. This group acts as a protecting group for the amino functionality, allowing for selective modifications and further derivatization without affecting the integrity of the pyridine core.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the mechanistic aspects of this compound. Studies have demonstrated that the interaction between the cyano group and the surrounding functional groups can influence the compound's solubility and binding affinity to biological targets. These insights are particularly relevant in the context of designing small-molecule inhibitors for therapeutic applications. The pyridine ring itself is known to be a privileged scaffold in medicinal chemistry, often serving as a key pharmacophore in numerous drug candidates.

The role of Methyl 5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylate in drug discovery has been further highlighted by its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel analogs with enhanced pharmacological properties. For instance, modifications to the fluorenylmethoxy carbonyl group have led to derivatives with improved metabolic stability and reduced toxicity, addressing one of the major challenges in drug development.

In addition to its pharmaceutical applications, this compound has also shown promise in materials science. The unique electronic properties of the pyridine ring and the attached functional groups make it a candidate for use in organic electronics and optoelectronic devices. The fluorenylmethoxy carbonyl group, with its extended π-conjugation system, can contribute to the development of new materials with enhanced charge transport capabilities.

The synthesis of Methyl 5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the cyano group typically involves cyanation reactions, which must be carefully optimized to avoid side products. Similarly, the installation of the fluorenylmethoxy carbonyl moiety requires expertise in protecting group chemistry and nucleophilic substitution reactions. These synthetic challenges underscore the importance of collaboration between organic chemists and synthetic biologists to develop efficient and scalable synthetic routes.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when producing this compound on an industrial scale. This includes rigorous quality control measures to guarantee consistency and purity throughout the manufacturing process. Additionally, environmental considerations must be taken into account to minimize waste generation and reduce the ecological footprint of chemical production.

The future prospects for Methyl 5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylate are promising, with ongoing research exploring its potential applications in various fields. As computational methods continue to advance, researchers will be able to predict and optimize the properties of this compound more effectively. Furthermore, interdisciplinary collaborations between chemists, biologists, and engineers will drive innovation in drug discovery and materials science.

In conclusion, Methyl 5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylate (CAS No. 2770487-45-9) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its complex structure and unique functional groups make it a valuable tool for researchers seeking to develop new drugs and advanced materials. As our understanding of its properties continues to grow, so too will its applications across multiple scientific disciplines.